3-Hydrazinyl-2-methylpropanenitrile
Description
Scientific Research Applications
Neuroprotective Applications
3-Hydrazinyl-2-methylpropanenitrile: derivatives have been studied for their neuroprotective effects, particularly in the context of Parkinson’s disease. These compounds have shown promise in in vitro studies for their ability to protect neuronal cells from oxidative damage and to inhibit MAO-B, an enzyme associated with the neurodegenerative process in Parkinson’s disease .
Enzyme Inhibition
The hydrazone derivatives of 3-Hydrazinyl-2-methylpropanenitrile are potent inhibitors of enzymes like MAO-B. This inhibition is crucial for developing therapeutic agents for neurological disorders such as depression and Parkinson’s disease, where MAO-B’s activity is a key factor .
Thermophysical Property Research
The thermophysical properties of 2-methylpropanenitrile (a related compound) have been extensively studied, providing a foundation for understanding how structural variations, like the addition of a hydrazinyl group, could affect these properties. This research is essential for designing processes in chemical engineering and materials science .
properties
IUPAC Name |
3-hydrazinyl-2-methylpropanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N3/c1-4(2-5)3-7-6/h4,7H,3,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDEPXCBPWPUHGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNN)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70574127 |
Source
|
| Record name | 3-Hydrazinyl-2-methylpropanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70574127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydrazinyl-2-methylpropanenitrile | |
CAS RN |
352-16-9 |
Source
|
| Record name | 3-Hydrazinyl-2-methylpropanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70574127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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